Cas no 17400-69-0 (N,N-dimethyl-4-[(E)-(3-methylquinolin-5-yl)diazenyl]aniline)

• Product name: N,N-dimethyl-4-[(E)-(3-methylquinolin-5-yl)diazenyl]aniline
• CAS No: 17400-69-0
• MF: C₁₈H₁₈N₄
• MW: 290.362323284149
• CID: 1358900
• PubChem ID: 87090

N,N-dimethyl-4-[(E)-(3-methylquinolin-5-yl)diazenyl]aniline Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-4-[(E)-(3-methylquinolin-5-yl)diazenyl]aniline
• 3-Methyl-5-(4-dimethylaminophenylazo)quinoline
• N,N-dimethyl-4-[(3-methylquinolin-5-yl)diazenyl]aniline
• DTXSID801038127
• 17400-69-0
• N,N-Dimethyl-4-(5-(3'-methylquinolyl)azo)aniline
• Benzenamine, N,N-dimethyl-4-[2-(3-methyl-5-quinolinyl)diazenyl]-
• 5-((p-(Dimethylamino)phenyl)azo)-3-methylquinoline
• Quinoline, 5-((p-(dimethylamino)phenyl)azo)-3-methyl-
• N,N-DIMETHYL-4-(3-METHYLQUINOLIN-5-YL)DIAZENYLANILINE
• 3'-Methyl-5'-(p-dimethylaminophenylazo)quinoline

• Inchi： InChI=1S/C18H18N4/c1-13-11-16-17(19-12-13)5-4-6-18(16)21-20-14-7-9-15(10-8-14)22(2)3/h4-12H,1-3H3
• InChI Key： DRUGECURTHTRMQ-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=CC=C2N=NC3=CC=C(C=C3)N(C)C)N=C1

Computed Properties

• Exact Mass: 290.15334
• Monoisotopic Mass: 290.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.8Ų
• XLogP3: 4.5

Experimental Properties

• Density: 1.0887 (rough estimate)
• Boiling Point: 422.45°C (rough estimate)
• Refractive Index: 1.6000 (estimate)
• PSA: 40.85